Cas no 2172510-85-7 (1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2172510-85-7
• MF: C₂₁H₂₃NO₆
• MW: 385.41042637825
• CID: 6326675
• PubChem ID: 165529459
• Update Time: 2025-05-20

1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid
• 2172510-85-7
• EN300-1454379
• 1-[(benzyloxy)carbonyl]-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C21H23NO6/c1-26-16-8-15(9-17(10-16)27-2)18-11-22(12-19(18)20(23)24)21(25)28-13-14-6-4-3-5-7-14/h3-10,18-19H,11-13H2,1-2H3,(H,23,24)
• InChI Key： SXYOSRGVLQHDQL-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC1C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 385.15253745g/mol
• Monoisotopic Mass: 385.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.3Ų

Additional information on 1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid

1-(Benzyloxy)Carbonyl-4-(3,5-Dimethoxyphenyl)Pyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

1-(Benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid, with the CAS number 2172510-85-7, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a benzyloxy carbonyl group and a 3,5-dimethoxyphenyl moiety. The presence of these functional groups imparts the molecule with intriguing chemical properties and potential biological activities.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, esterifications, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, making it more efficient and scalable. For instance, researchers have employed transition metal catalysts to facilitate key steps in the synthesis, thereby improving yields and reducing reaction times. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

The biological activity of 1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, particularly those involved in inflammation and neurodegenerative diseases. The compound exhibits significant anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in drug delivery systems. The presence of the benzyloxy carbonyl group allows for controlled drug release mechanisms, which can enhance therapeutic efficacy while minimizing side effects. Recent studies have focused on incorporating this compound into polymeric nanoparticles and liposomal formulations to improve drug targeting and bioavailability.

The structural versatility of 1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid also lends itself to applications in materials science. Researchers have investigated its use as a building block for constructing advanced materials with tailored properties. For example, the compound has been employed in the synthesis of stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH.

From an environmental perspective, the biodegradability and ecological impact of this compound have been evaluated to ensure sustainable practices in its production and application. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. These findings are crucial for aligning chemical research with global sustainability goals.

In conclusion, 1-(benzyloxy)carbonyl-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, positions it as a valuable tool in drug discovery, material science, and environmental chemistry. As research continues to unfold, this compound is expected to contribute significantly to addressing some of the most pressing challenges in modern science.